1-Bromo-2-ethynylbenzene

Description

1-Bromo-2-ethynylbenzene is a chemical compound with the molecular formula C8H5Br and a molecular weight of 181.03 . It is also known by other names, including 2-bromophenylacetylene and o-Bromophenylacetylene . This aryl halide is a colorless oil and is used as a starting material in the synthesis of heterocyclotriynes, second-order nonlinear optical materials, and unsymmetrical 1,4-diarylbutadiynes . 1-Bromo-2-ethynylbenzene can be used in the synthesis of 1-(2-bromophenyl)-2-(dibenzo[b, d]thiophen-4-yl)ethanone .

Chemically, 1-Bromo-2-ethynylbenzene undergoes Sonogashira coupling with methyl 2-iodobenzoate to form a bromo tolane derivative . It has a boiling point of 94 °C at 20 mmHg and a flash point of 63 °C . 1-Bromo-2-ethynylbenzene shares structural similarities with 1-Bromo-2-ethylbenzene, which has the molecular formula C8H9Br .

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• CAS No.: 766-46-1
• Product Name: 1-Bromo-2-ethynylbenzene
• Molecular Formula: C8H5Br
• Molecular Weight: 181.03 g/mol
• IUPAC Name: 1-bromo-2-ethynylbenzene
• Standard InChI: InChI=1S/C8H5Br/c1-2-7-5-3-4-6-8(7)9/h1,3-6H
• Standard InChIKey: RVDOYUFNRDGYGU-UHFFFAOYSA-N
• SMILES: C#CC1=CC=CC=C1Br
• Canonical SMILES: C#CC1=CC=CC=C1Br
• Synonyms: 1-Bromo-2-ethynylbenzene
• PubChem Compound: 602067
• Last Modified: Sep 14 2023